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CAS No.: 3146-19-8
Cat. No.: S11145784

Compound Focus: Drofenine hydrochloride

Get Quote

The table below summarizes the key physicochemical and handling information available for Drofenine

hydrochloride.

Property

Description

Chemical Identity

Molecular Formula /
Weight

Appearance

Melting Point

Solubility

Recommended
Storage

Synonyms: Hexahydroadiphenine hydrochloride [1] [2]

C20H32CINO2 / 353.93 g-mol-* [1] [3]

White to off-white solid [1] [3]
145-147 °C [3]

Soluble in DMSO, acetonitrile, chloroform, methanol (slightly to moderately)
[1] [2] [3]. Soluble in water (= 94.09 mM) [1].

2—-8°C; sealed storage, away from moisture [1] [3].

Key Handling & Safety Information
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For safe handling in the laboratory, please note the following hazards and precautions based on the Safety

Data Sheet [2]:

e Hazards: Harmful if swallowed or inhaled. Toxic to aquatic life with long-lasting effects.

¢ Precautions:
o Use personal protective equipment, including tightly fitting safety goggles and impervious

gloves.
o Avoid breathing dust/mist and handle in a well-ventilated area.
o Wash thoroughly after handling.
o Avoid release to the environment.

How to Approach Stability Testing

Since specific stability data for Drofenine hydrochloride is not available, you would need to establish it

empirically. The general principles of a stability-indicating method, as used for other pharmaceuticals, can

serve as a guide [4] [5].

A typical workflow for assessing the stability of a compound in solution involves the following logical steps:
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You can design your stability study based on the conditions outlined in regulatory guidelines (like ICH

Q1A(R2)), which typically include [4] [5]:

¢ Acidic and Basic Hydrolysis: Treat with a small volume of dilute HCI or NaOH (e.g., 0.1 N) at
elevated temperature (e.g., 60°C) for a short duration [4].

e Oxidative Stress: Treat with a small volume of hydrogen peroxide (e.g., 3%) at elevated temperature
[4].

e Thermal Stress: Expose the solid drug substance to dry heat (e.g., 105°C) and the solution to
elevated temperatures [4].

¢ Photolytic Stress: Expose to specified light conditions (e.g., 1.2 million lux hours) [4].

The analysis is typically performed using a stability-indicating High-Performance Liquid Chromatography
(HPLC) method with a Photo-Diode Array (PDA) detector, which can separate the parent drug from its
degradation products [4].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s11145784?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://www.sciencedirect.com/science/article/abs/pii/S0731708515302016
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3951236/
https://www.smolecule.com/products/s11145784?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Recommendations for Your Technical Support Content

Given the information gap, here is how you might structure your troubleshooting guides and FAQs:

e FAQ: "What is the stability of Drofenine hydrochloride in solution?"

o Answer: "Specific stability data is not available. It is recommended to prepare fresh solutions
for each experiment. For long-term studies, the stability under the specific experimental
conditions (e.g., solvent, temperature, pH) must be empirically determined using a stability-
indicating HPLC method."

e Troubleshooting Guide: Issue: "Observed loss of activity or precipitate in solution."

o Potential Cause: "Chemical degradation or instability in the solvent system."”

o Suggested Action: "1. Prepare a fresh solution. 2. Analyze the old solution by HPLC to check
for new degradation peaks. 3. If possible, test the biological activity of a fresh solution versus
the old one to confirm."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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